![molecular formula C₁₉₄H₃₃₉N₆₃O₅₄S B1574776 Urocortin II, human](/img/no-structure.png)
Urocortin II, human
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Description
Urocortin II (human) is a selective endogenous peptide agonist of type-2 corticotropin-releasing factor (CRF2) receptor. For investigating the role of the CRF (2) receptor in ingestive behavior.
Scientific Research Applications
Urocortin II and Central Nervous System Regulation
Urocortin II (Ucn II) is part of the corticotropin-releasing factor (CRF) neuropeptide family and selectively binds to type 2 CRF receptors (CRF-R2). It is expressed in the central nervous system, including stress-related areas of the hypothalamus and brainstem. Ucn II is involved in autonomic and neuroendocrine regulation, impacting behaviors such as feeding and stress response. Unlike CRF, Ucn II does not generally increase motor activity, indicating a specific role in stress-related behavior regulation (Reyes et al., 2001).
Urocortin II and Cardiovascular Function
Ucn II plays a significant role in cardiovascular functions. Intravenous infusions of Ucn II in healthy humans have shown dose-related increases in cardiac output, heart rate, and left ventricular ejection fraction, alongside decreases in systemic vascular resistance. This indicates potential therapeutic applications in heart disease (Davis et al., 2007). Additionally, Ucn II's effects on coronary blood flow and myocardial function are mediated through the release of nitric oxide and activation of CRF receptors, highlighting a mechanism by which Ucn II can improve cardiovascular function (Grossini et al., 2008).
Urocortin II in Stress and Anxiety
Ucn II exhibits distinct effects on stress and anxiety-related behaviors. It has been shown to mildly suppress locomotor activity and exert delayed anxiolytic-like effects. This suggests a time-dependent role for Ucn II in regulating stress-related behaviors (Valdez et al., 2002).
Urocortin II in Gastrointestinal Function
Ucn II also influences gastrointestinal functions. It has been shown to inhibit gastric emptying selectively, linked to its binding to CRF(2) receptors. This distinct profile of Ucn II in gut transit is linked to its CRF(2) receptor selectivity, suggesting a potential role in digestive system regulation (Million et al., 2002).
Urocortin II in Immune Response and Inflammation
Ucn II is implicated in inflammatory responses, particularly in the human colon. It mediates pro-inflammatory effects in colonocytes via the corticotropin-releasing hormone receptor 2α, indicating a potential role in the pathophysiology of colitis and other inflammatory bowel diseases (Moss et al., 2007).
Properties
Molecular Formula |
C₁₉₄H₃₃₉N₆₃O₅₄S |
---|---|
Molecular Weight |
4450.28 |
sequence |
One Letter Code: IVLSLDVPIGLLQILLEQARARAAREQATTNARILARVGHC-NH2 |
Origin of Product |
United States |
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